Cas no 475471-20-6 (Ethyl 4-(4-chloro-3-methylphenyl)-2,4-dioxobutanoate)
475471-20-6 structure
Product Name:Ethyl 4-(4-chloro-3-methylphenyl)-2,4-dioxobutanoate
CAS No:475471-20-6
MF:C13H13ClO4
MW:268.692923307419
CID:324553
Update Time:2023-08-03
Ethyl 4-(4-chloro-3-methylphenyl)-2,4-dioxobutanoate Chemical and Physical Properties
Names and Identifiers
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- Benzenebutanoicacid, 4-chloro-3-methyl-a,g-dioxo-, ethyl ester
- Ethyl 4-(4-chloro-3-methylphenyl)-2,4-dioxobutanoate
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- Inchi: 1S/C13H13ClO4/c1-3-18-13(17)12(16)7-11(15)9-4-5-10(14)8(2)6-9/h4-6H,3,7H2,1-2H3
- InChI Key: BPGRNTQHHZWJSZ-UHFFFAOYSA-N
- SMILES: ClC1C=CC(C(CC(C(=O)OCC)=O)=O)=CC=1C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 340
- XLogP3: 2.9
- Topological Polar Surface Area: 60.4
Experimental Properties
- Density: 1.244±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Very slightly soluble (0.21 g/l) (25 º C),
Ethyl 4-(4-chloro-3-methylphenyl)-2,4-dioxobutanoate Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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